Cas no 922735-06-6 (1-ethoxy-3-ethynylbenzene)

1-Ethoxy-3-ethynylbenzene is a specialized aromatic compound featuring both ethoxy and ethynyl functional groups on a benzene ring. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in cross-coupling reactions and as a building block for more complex molecules. The ethynyl group enables participation in click chemistry and Sonogashira couplings, while the ethoxy substituent offers electronic modulation and steric influence. Its well-defined reactivity profile and stability under controlled conditions make it suitable for applications in pharmaceuticals, agrochemicals, and advanced material synthesis. The compound is typically handled under inert conditions to preserve its functional integrity.
1-ethoxy-3-ethynylbenzene structure
1-ethoxy-3-ethynylbenzene structure
Product Name:1-ethoxy-3-ethynylbenzene
CAS No:922735-06-6
MF:C10H10O
MW:146.185802936554
MDL:MFCD08703564
CID:3032061
PubChem ID:53434126
Update Time:2025-06-13

1-ethoxy-3-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-ethoxy-3-ethynyl-
    • 1-ethoxy-3-ethynylbenzene
    • EN300-300982
    • SCHEMBL12251491
    • A1-15012
    • XLB73506
    • G50145
    • 819-420-8
    • 922735-06-6
    • AKOS010651518
    • MDL: MFCD08703564
    • Inchi: 1S/C10H10O/c1-3-9-6-5-7-10(8-9)11-4-2/h1,5-8H,4H2,2H3
    • InChI Key: GXHPKYAAABZZRJ-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC=C(C#C)C=1

Computed Properties

  • Exact Mass: 146.073164938Da
  • Monoisotopic Mass: 146.073164938Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 9.2Ų

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1-ethoxy-3-ethynylbenzene Related Literature

Additional information on 1-ethoxy-3-ethynylbenzene

Comprehensive Guide to 1-Ethoxy-3-ethynylbenzene (CAS No. 922735-06-6): Properties, Applications, and Industry Insights

1-Ethoxy-3-ethynylbenzene (CAS No. 922735-06-6) is a specialized aromatic compound gaining traction in organic synthesis and material science. Its unique molecular structure—combining an ethoxy group and an ethynyl moiety—makes it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced polymers. With the rise of click chemistry and cross-coupling reactions, this compound has become a focal point for researchers exploring high-efficiency catalytic systems and functionalized materials.

The compound’s CAS number 922735-06-6 ensures precise identification in regulatory and commercial contexts. Recent trends in green chemistry have spurred interest in 1-ethoxy-3-ethynylbenzene due to its potential role in sustainable synthesis. Laboratories and industries frequently search for safety data sheets (SDS), synthetic protocols, and supplier information related to this chemical, reflecting its growing demand.

From a structural perspective, the ethynyl group in 1-ethoxy-3-ethynylbenzene enables Sonogashira coupling, a pivotal reaction in constructing carbon-carbon bonds. This property aligns with the pharmaceutical industry’s need for biologically active scaffolds. Meanwhile, the ethoxy substituent enhances solubility, facilitating its use in homogeneous catalysis and nanomaterial functionalization—topics frequently queried in academic and industrial forums.

Applications of CAS 922735-06-6 extend to OLED materials and conductive polymers, where its conjugated system improves electron mobility. Searches for “1-ethoxy-3-ethynylbenzene price” or “buy 922735-06-6” often correlate with R&D projects in optoelectronics. Additionally, its role in metal-organic frameworks (MOFs) has been explored, addressing queries about porous materials design.

Quality control is critical for 1-ethoxy-3-ethynylbenzene, with analytical techniques like HPLC and GC-MS ensuring purity. Users frequently seek storage conditions and handling guidelines, emphasizing the need for stability data. The compound’s shelf life and degradation pathways are also common discussion points in chemical forums.

In summary, 1-ethoxy-3-ethynylbenzene (CAS No. 922735-06-6) bridges gaps between academic research and industrial applications. Its relevance in catalysis, material science, and drug discovery ensures sustained interest, while SEO-optimized queries reflect its practical utility. Future studies may explore its scalable synthesis and novel derivatives, further solidifying its niche in modern chemistry.

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